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Compound of Interest

Compound Name: 7-Chloroquinoline-2,4-diol

CAS No.: 1677-35-6

Cat. No.: B3034387 Get Quote

Part 1: Chemical Identity & Structural Context
Target Compound: 7-Chloroquinoline-2,4-diol Synonyms: 7-Chloro-4-hydroxy-2(1H)-

quinolinone; 7-Chloro-2,4-dihydroxyquinoline CAS Number: 56983-13-2 (Note: Often cross-

referenced with tautomeric forms or related esters; verify specific batch CoA).[1] Molecular

Formula: C

H

ClNO

Molecular Weight: 195.60 g/mol

Tautomeric Relevance in Synthesis
Researchers must recognize that this compound exists in dynamic equilibrium between its diol

(enol) and dione (keto) forms. In the solid state, it predominantly adopts the 2-one-4-hydroxy

tautomer. This structural duality is critical during nucleophilic substitution reactions (e.g.,

chlorination with POCl

), where the "diol" behavior is exploited to generate 4,7-Dichloroquinoline, a scaffold for
chloroquine-class drugs.
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Property Specification

Appearance Off-white to pale yellow crystalline powder

Melting Point >300°C (Decomposes)

Solubility
Soluble in DMSO, dilute alkali; Poorly soluble in

water/ethanol

Acidity (pKa) ~5.8 (4-OH group), ~11 (2-OH/NH)

Part 2: Hazard Identification (GHS Classification)
Based on standard safety data for halogenated quinoline intermediates.

Signal Word:WARNING

Hazard Statements (H-Codes)
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautionary Statements (P-Codes)
P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

Toxicology & Target Organs
Primary Route of Entry: Inhalation of fine dust during weighing/transfer.
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Acute Effects: Irritation to mucous membranes. High concentrations may cause coughing or

dyspnea.

Chronic Effects: Limited data available; however, quinoline derivatives are often scrutinized

for potential mutagenicity. Handle as a potential mutagen until fully characterized.

Part 3: Handling & Experimental Protocols
Engineering Controls
Requirement: All solid handling must be performed inside a certified Chemical Fume Hood or

Powder Containment Enclosure.

Airflow: Maintain face velocity >0.5 m/s.

Static Control: Use anti-static weighing boats; the powder can be electrostatic.

Protocol: Safe Dissolution & Reaction Setup
Context: Conversion to 4,7-Dichloroquinoline using POCl

.

PPE Verification: Double nitrile gloves (0.11mm min), lab coat, safety goggles, and N95

respirator (if outside hood).

Solvent Selection: The diol is poorly soluble in non-polar solvents. Use DMF or DMSO for

biological assays. For synthesis, it is often suspended directly in the chlorinating agent

(POCl

).

Quenching Precaution (Crucial):

Risk:[2][3] If unreacted POCl

remains, adding water will generate massive heat and HCl gas.

Procedure: Pour the reaction mixture slowly onto crushed ice with vigorous stirring. Never

add water to the reaction vessel.
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Waste Disposal
Segregation: Classify as Halogenated Organic Waste.

Neutralization: Acidic aqueous streams (from quenching) must be neutralized with NaOH or

NaHCO

to pH 7–9 before disposal, ensuring no residual organic solids remain.

Part 4: Emergency Response Visualization
Spill Response Decision Tree
The following diagram outlines the immediate decision logic for a solid spill of 7-
Chloroquinoline-2,4-diol in a research lab.

Spill Detected

Assess Volume & Location

Small (<10g) in Hood Large (>10g) or Outside Hood

Don PPE:
Gloves, Goggles, N95

Evacuate Area &
Notify EHS

Wet Wipe Method
(Avoid Dust)

Bag as Halogenated Waste

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b3034387?utm_src=pdf-body
https://www.benchchem.com/product/b3034387?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Figure 1: Decision logic for responding to solid spills of 7-Chloroquinoline-2,4-diol.

Part 5: Synthesis Workflow & Causality
Understanding the upstream and downstream chemistry is vital for safe process design. The

2,4-diol is synthesized via the Gould-Jacobs reaction pathway.

Synthesis Pathway Diagram
This workflow illustrates the transformation from raw materials to the active pharmaceutical

intermediate.
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Figure 2: Synthesis pathway from m-chloroaniline to 4,7-dichloroquinoline via the 2,4-diol

intermediate.

Scientific Insight: The "Thermal Cyclization" Risk
The step converting the Enamine to the Diol (Figure 2, middle step) requires high temperatures

(~250°C) often using Dowtherm A as a heat transfer medium.

Safety Criticality: At this temperature, the flash point of many solvents is exceeded. The

system must be closed or equipped with high-efficiency reflux condensers to prevent vapor

ignition.

Validation: Completion of this step is marked by the precipitation of the Diol (which is

insoluble in hot Dowtherm), allowing for filtration-based isolation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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